Cas no 2227939-06-0 (tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate
• CAS No: 2227939-06-0
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6289644
• PubChem ID: 165693316
• Update Time: 2025-05-19

tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate
• tert-butyl 2-[(1R)-2-amino-1-hydroxyethyl]piperidine-1-carboxylate
• 2227939-06-0
• EN300-1888532

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)14-7-5-4-6-9(14)10(15)8-13/h9-10,15H,4-8,13H2,1-3H3/t9?,10-/m1/s1
• InChI Key： CDFMLBYKFFGCGO-QVDQXJPCSA-N
• SMILES： O[C@H](CN)C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate

tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate, with the CAS number 2227939-06-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a tert-butyl group and an amino alcohol moiety. The stereochemistry at the (1R) position adds another layer of complexity, making it a valuable molecule for both academic research and potential therapeutic applications.

The synthesis of tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the formation of the (1R) configuration, which is critical for its biological activity. The use of chiral catalysts and stereoselective reactions has been pivotal in optimizing the synthesis process, ensuring both efficiency and scalability.

One of the most intriguing aspects of this compound is its versatile reactivity. The amino alcohol group can undergo various transformations, such as amidation, esterification, and oxidation, making it a valuable building block in organic synthesis. For instance, researchers have explored its potential as a precursor for bioactive molecules, including peptide mimetics and enzyme inhibitors. The tert-butyl group serves as a protecting group during these transformations, ensuring stability and selectivity in subsequent reactions.

In terms of pharmacological applications, tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate has shown promise as a lead compound in drug discovery programs targeting neurological disorders. Recent studies have demonstrated its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in conditions such as Parkinson's disease and depression. The stereochemistry at the (1R) position plays a crucial role in determining its bioavailability and pharmacokinetic properties.

The structural elucidation of this compound has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided insights into its three-dimensional conformation, which is essential for understanding its interactions with biological targets. Computational modeling has further enhanced our understanding by predicting binding affinities and molecular dynamics at atomic resolution.

From an environmental standpoint, the degradation pathways of tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate have been studied to assess its potential impact on ecosystems. Research indicates that it undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. This information is critical for designing sustainable synthetic routes and waste management strategies.

In conclusion, tert-butyl 2-(1R)-2-amino-1-hydroxyethylpiperidine-1-carboxylate represents a fascinating molecule with diverse applications across chemistry and biology. Its unique structure, coupled with advancements in synthetic methodology and pharmacological research, positions it as a key player in future drug development efforts. As ongoing studies continue to uncover new facets of its properties, this compound is poised to make significant contributions to both academic research and industrial applications.